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Compound Name: Mercuric iodate
CAS No.: 7783-32-6
Cat. No.: B1603196
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of mercuric iodate, Hg(10s)2,
detailing its chemical structure, properties, synthesis, and toxicological profile. The information
is intended for researchers, scientists, and professionals in drug development who require a
technical understanding of this inorganic mercury compound.

Chemical Formula and Structure

Mercuric iodate, also known as mercury(ll) iodate, is an inorganic compound with the
chemical formula Hg(10s)2 or Hgl20s.[1] It is a white, powdered solid.[1][2]

Recent research has shown that mercuric iodate is dimorphous, meaning it crystallizes in two
different forms, designated as a- and [3-Hg(10s)2. While the a-modification has been identified
through powder data, the crystal structure of the 3-modification has been determined from
single-crystal X-ray data.[3]

The B-Hg(103)2 structure belongs to the monoclinic space group P21 with the following lattice
parameters: a = 5.7818(9) A, b = 5.6077(10) A, ¢ = 8.9849(12) A, and B = 102.890(2)°. Its
structure is composed of trigonal pyramidal 103 groups and distorted [HgOs] polyhedra. These
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polyhedra form infinite zig-zag chains that are interconnected by the iodate groups to create
layers.[3]

Physicochemical and Toxicological Properties

Mercuric iodate is a dense, inorganic salt with limited solubility in water. Key quantitative data
and toxicological information are summarized in the tables below.

hvsical and Chemical :

Property Value Reference
Molecular Formula Hg(103)2 [1]
Molecular Weight 550.40 g/mol [1]
Appearance White powder [1112]

CAS Number 7783-32-6 [1]
Decomposition Decomposes around 500°C [3]

Toxicological Data

Mercuric iodate is classified as a highly toxic substance. Exposure through ingestion,
inhalation, or skin contact can be fatal.[1][2] It is @ known neurotoxin, nephrotoxin, and
reproductive toxin.[1]
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Parameter Description Reference

Acute Toxicity (Oral, Dermal,
o Inhalation) - Category 1/2;
GHS Classification N o [1]
Specific Target Organ Toxicity

(Repeated Exposure)

Nerves, Kidneys,
Target Organs ) ) [1112]
Gastrointestinal Tract

PEL (OSHA) 0.1 mg/m3 (as HQg) [1]
IDLH (NIOSH) 10.0 mg/m?3 (as HQ) [1]
TLV (ACGIH) 0.025 mg/m3 (as Hg) [2]

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and analysis of mercuric
iodate are not widely available in published literature. The following sections describe the
general methods reported for its preparation and the analytical principles that can be applied
for its characterization.

Synthesis of Mercuric lodate Polymorphs

a-Modification (Precipitation Method): The a-form of mercuric iodate can be prepared by the
precipitation reaction of a slightly acidified mercury(ll) nitrate (Hg(NOs)2) solution with an
excess of an aqueous iodic acid (HIOs) solution.[3]

e Reaction: Hg(NOs)z2(aq) + 2HIOs(aq) — Hg(103)2(s) + 2HNOs(aq)

B-Modification (Hydrothermal Treatment): Single crystals of the 3-modification have been
grown via the hydrothermal treatment of the polycrystalline a-form precipitate. This process
involves heating the a-form in an aqueous solution at 220°C for approximately 10 days.[3]

Analytical Methods

Specific analytical protocols for the quantitative determination of mercuric iodate are not well-
documented. However, established methods for the analysis of mercury(ll) and iodate ions can
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be adapted.

e Mercury(ll) Determination: Indirect complexometric titration is a suitable method. This
involves adding an excess of a chelating agent like EDTA to a solution containing the
dissolved sample. The unreacted EDTA is then back-titrated with a standard zinc sulfate
solution. Subsequently, a masking agent such as potassium iodide is added to selectively
decompose the Hg-EDTA complex, and the released EDTA is titrated again to determine the
mercury content.

» lodate Determination: An indirect spectrophotometric method can be employed. This method
is based on the reaction of iodate with excess iodide in an acidic solution to produce triiodide
(Is7), which can be quantified by measuring its absorbance at 352 nm.

Biological Interactions and Signaling Pathways

Specific studies detailing the molecular interactions and signaling pathways directly affected by
mercuric iodate are scarce. The toxicological effects are understood based on the broader
knowledge of inorganic mercury(Il) compounds.

The primary mechanism of mercury toxicity involves its high affinity for sulfhydryl (-SH) groups
in proteins and enzymes. This interaction can lead to enzyme inhibition and the disruption of
cellular functions. The general toxicological pathway for inorganic mercury involves cellular
uptake, interaction with critical biomolecules, induction of oxidative stress, and ultimately, cell
death, particularly in target organs like the kidneys and the nervous system.

The following diagram illustrates a generalized workflow for the synthesis and characterization
of mercuric iodate based on the available literature.
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Synthesis and Characterization Workflow for Mercuric lodate
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Click to download full resolution via product page

Caption: Workflow for mercuric iodate synthesis and analysis.
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The following diagram illustrates the generalized toxicological pathway of inorganic mercury
compounds, which is applicable to mercuric iodate.

Generalized Toxicological Pathway of Inorganic Mercury
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Caption: Generalized mechanism of inorganic mercury toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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